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Compound of Interest

Compound Name: (p-lodo-Phe7)-ACTH (4-10)

Cat. No.: B12398995

Technical Support Center: (p-lodo-Phe7)-ACTH
(4-10) Peptide

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on the recommended storage and handling of (p-lodo-
Phe7)-ACTH (4-10) peptide to ensure its stability and integrity for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for lyophilized (p-lodo-Phe7)-ACTH (4-10)
peptide?

Al: Lyophilized (p-lodo-Phe7)-ACTH (4-10) peptide should be stored at -20°C for short-term
storage and can be stored at -80°C for long-term stability.[1][2][3] It is crucial to protect the
peptide from light and moisture as it is hygroscopic.[4] Store the vial in a dark, cool, and dry
environment.[1]

Q2: How should I handle the peptide upon receiving it?

A2: Upon receipt, it is recommended to store the lyophilized peptide under the recommended
cold and dry conditions.[1] Peptides are generally shipped at ambient temperatures and are
stable for several days to weeks in their lyophilized form.[2] Before opening the vial, it is
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important to allow it to equilibrate to room temperature in a desiccator to prevent moisture
condensation, which can lead to hydrolysis and degradation of the peptide.[5][6]

Q3: What is the proper procedure for reconstituting the (p-lodo-Phe7)-ACTH (4-10) peptide?

A3: For reconstitution, sterile, high-purity water (e.g., 18MQ-cm H20O) or a sterile, dilute acidic
solution (e.g., 0.1% acetic acid) is recommended.[7][8] The choice of solvent may depend on
the specific experimental requirements. For ACTH and its analogues, reconstitution in sterile

water to a concentration of not less than 100 pug/ml is a common practice, which can then be

further diluted with other aqueous solutions.[7][8]

Q4: How should I store the reconstituted peptide solution?

A4: Once reconstituted, the peptide solution is less stable than its lyophilized form.[2][9] It is
highly recommended to aliquot the solution into single-use volumes to avoid repeated freeze-
thaw cycles, which can degrade the peptide.[1][9] These aliquots should be stored at -20°C or,
for longer-term storage, at -80°C.[2][10] For short-term use, some peptide solutions can be
stored at 4°C for up to a week, but freezing is generally preferred for maintaining integrity.[7][8]

Q5: Are there any specific amino acids in (p-lodo-Phe7)-ACTH (4-10) that are prone to
degradation?

A5: Yes, the sequence of ACTH (4-10) is Met-Glu-His-Phe-Arg-Trp-Gly. The presence of
Methionine (Met) and Tryptophan (Trp) makes the peptide susceptible to oxidation.[1]
Therefore, it is advisable to minimize the peptide's exposure to air. Purging the vial with an inert
gas like nitrogen or argon can help mitigate oxidation.[1]
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Issue

Possible Cause

Recommended Solution

Reduced Peptide Activity

Improper storage temperature.

Ensure the peptide is
consistently stored at -20°C or
-80°C.[1][2][3]

Exposure to moisture.

Always allow the vial to reach
room temperature before
opening to prevent
condensation.[5] Store in a

desiccator.[6]

Repeated freeze-thaw cycles.

Aliquot the reconstituted
peptide into single-use vials to

minimize freeze-thaw cycles.

[9]

Oxidation of sensitive residues
(Met, Trp).

Store the peptide under an
inert atmosphere (nitrogen or
argon).[1] Use degassed

solvents for reconstitution.[6]

Difficulty Dissolving the
Peptide

Incorrect solvent.

Refer to the manufacturer's
datasheet for the
recommended solvent. Sterile,
high-purity water or dilute
acetic acid are common
choices.[7] Sonication may aid

in dissolving the peptide.

Peptide has degraded or
aggregated.

This may be irreversible.
Ensure proper storage from
the time of receipt to prevent
this.
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This can be a sign of peptide

instability, particularly for those

Visible Change in Appearance containing Cys, Met, or Trp,

Oxidation or degradation.

(e.g., color) which may cause browning.[1]

It is best to use a fresh vial of

the peptide.

E - ondition <

Form Temperature Duration

Key Considerations

N Short to Medium-term
Lyophilized -20°C
(months to a year)

Protect from light and

moisture.[1][4]

Optimal for maximum

-80°C Long-term (years
g-term (years) stability.[2][3]

) ) Short-term (up to one
Reconstituted Solution 4°C
week)

Use sterile buffers (pH
5-6).[7][8]

) Aliquot to avoid
Medium-term (weeks
-20°C freeze-thaw cycles.[2]
to months) ]

Recommended for
Long-term (up to a
-80°C prolonged storage of
year) )
solutions.[10]

Experimental Workflow: Peptide Handling and

Storage
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Peptide Handling and Storage Workflow

Peptide Receipt

Receive Lyophilized Peptide

'

Inspect Vial for Damage

;

Store at -20°C or -80°C

Prepare for Use

Reconstitution

Equilibrate Vial to Room Temp

'

Reconstitute with Sterile Solvent

Solution|Storage

Aliquot into Single-Use Vials

:

Store Aliquots at -20°C or -80°C

Prepare for Use

Experimental Use

Thaw a Single Aliquot

;

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12398995?utm_src=pdf-custom-synthesis
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://www.sb-peptide.com/support/handling-storage/
https://www.jpt.com/blog/store-peptides/
https://www.abbiotec.com/peptides/acth-4-10-peptide
https://shrinepeptides.com/storing-and-handling-peptides/
https://www.peptide.com/resources/storage-and-handling-of-peptides/
https://www.prospecbio.com/acth
https://www.mybiosource.com/acth-synthetic-protein/adrenocorticotropic-hormone/142672
https://www.genscript.com/peptide_storage_and_handling.html
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html
https://www.benchchem.com/product/b12398995#recommended-storage-conditions-for-p-iodo-phe7-acth-4-10-peptide
https://www.benchchem.com/product/b12398995#recommended-storage-conditions-for-p-iodo-phe7-acth-4-10-peptide
https://www.benchchem.com/product/b12398995#recommended-storage-conditions-for-p-iodo-phe7-acth-4-10-peptide
https://www.benchchem.com/product/b12398995#recommended-storage-conditions-for-p-iodo-phe7-acth-4-10-peptide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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